Cas no 26829-55-0 (5,6,7-TRIMETHOXYISOCARBOSTYRIL)

• Product Name: 5,6,7-TRIMETHOXYISOCARBOSTYRIL
• CAS No: 26829-55-0
• MF: C₁₂H₁₃NO₄
• MW: 235.235923528671
• CID: 1428844
• PubChem ID: 4644196
• Update Time: 2025-04-24

5,6,7-TRIMETHOXYISOCARBOSTYRIL Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Isoquinolinone, 5,6,7-trimethoxy-
• 5,6,7-trimethoxyisoquinolin-1-ol
• 5,6,7-trimethoxy-2H-isoquinolin-1-one
• 26829-55-0
• AKOS022530724
• AKOS017547722
• DTXSID701286002
• 5,6,7-trimethoxy-1-isoquinolinol
• 5,6,7-Trimethoxy-1(2H)-isoquinolinone
• 5,6,7-TRIMETHOXYISOCARBOSTYRIL

• MDL： MFCD00087112
• Inchi： 1S/C12H13NO4/c1-15-9-6-8-7(4-5-13-12(8)14)10(16-2)11(9)17-3/h4-6H,1-3H3,(H,13,14)
• InChI Key： DJMXYPOBEYNJDS-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C(=CC2C(NC=CC=21)=O)OC)OC

Computed Properties

• Exact Mass: 235.08449
• Monoisotopic Mass: 235.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 56.8Ų

Experimental Properties

• PSA: 56.79

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives

Additional information on 5,6,7-TRIMETHOXYISOCARBOSTYRIL

Exploring the Versatile Compound: 1(2H)-Isoquinolinone, 5,6,7-trimethoxy- (CAS No. 26829-55-0)

The chemical compound 1(2H)-Isoquinolinone, 5,6,7-trimethoxy- (CAS No. 26829-55-0) is a fascinating molecule that has garnered significant attention in the fields of medicinal chemistry and organic synthesis. Known for its unique structural features and potential biological activities, this compound is a subject of ongoing research. Its molecular formula, C₁₂H₁₃NO₄, highlights the presence of three methoxy groups, which contribute to its distinctive properties. Researchers are particularly interested in its potential applications as a building block for more complex molecules in drug discovery.

One of the most intriguing aspects of 5,6,7-trimethoxy-1(2H)-isoquinolinone is its role in the development of novel therapeutic agents. Recent studies have explored its derivatives for their potential anti-inflammatory and neuroprotective effects. This aligns with current trends in pharmaceutical research, where there is a growing demand for compounds that can address neurodegenerative diseases such as Alzheimer's and Parkinson's. The methoxy groups in this compound are believed to enhance its bioavailability, making it a promising candidate for further investigation.

In addition to its medicinal applications, 1(2H)-Isoquinolinone, 5,6,7-trimethoxy- is also valued in organic synthesis. Its structure serves as a versatile intermediate for the construction of more complex heterocyclic compounds. Chemists often utilize it in reactions such as Suzuki-Miyaura coupling and Buchwald-Hartwig amination, which are pivotal in the synthesis of pharmaceuticals and agrochemicals. The compound's stability under various reaction conditions makes it a preferred choice for researchers.

The market for 5,6,7-trimethoxy-1(2H)-isoquinolinone is expanding, driven by its increasing use in academic and industrial research. Suppliers and manufacturers are focusing on high-purity grades to meet the demands of laboratories and pharmaceutical companies. This compound is often listed under synonyms such as 5,6,7-trimethoxyisoquinolin-1(2H)-one, which are commonly used in scientific literature and commercial catalogs. Its CAS No. 26829-55-0 ensures accurate identification in global chemical databases.

Environmental and safety considerations are also critical when working with 1(2H)-Isoquinolinone, 5,6,7-trimethoxy-. While it is not classified as a hazardous substance, proper handling and storage are essential to maintain its integrity. Researchers are encouraged to follow standard laboratory protocols to minimize risks. The compound's low toxicity profile makes it suitable for a wide range of experimental applications, further enhancing its appeal in scientific communities.

Looking ahead, the future of 5,6,7-trimethoxy-1(2H)-isoquinolinone appears promising. With advancements in synthetic methodologies and a deeper understanding of its biological activities, this compound is poised to play a pivotal role in the development of next-generation therapeutics. Its compatibility with green chemistry principles also positions it as a sustainable option for industrial applications. As research continues, we can expect to uncover even more innovative uses for this remarkable molecule.

For those interested in sourcing 1(2H)-Isoquinolinone, 5,6,7-trimethoxy-, it is essential to collaborate with reputable suppliers who provide detailed technical data and certificates of analysis. This ensures the quality and consistency of the compound for research purposes. Additionally, staying updated with the latest publications and patents related to this compound can offer valuable insights into its evolving applications.

In summary, 1(2H)-Isoquinolinone, 5,6,7-trimethoxy- (CAS No. 26829-55-0) is a multifaceted compound with significant potential in both medicinal chemistry and organic synthesis. Its unique structure, combined with its growing relevance in addressing contemporary health challenges, makes it a valuable asset for researchers worldwide. As the scientific community continues to explore its capabilities, this compound is likely to remain at the forefront of innovative chemical research.